LDC1267 LDC1267 LDC-1267 is a TAM family kinase inhibitor (IC50s = 5, 8, and 29 nM for Mer, Tyro3, and Axl, respectively). It is selective for TAM family kinases over a panel of 456 kinases at 1 μM, but does inhibit Met, Aurora B, LCK, and Src (IC50s = 35, 36, 51, and 338 nM, respectively). It inhibits suppression of proliferation and IFN-γ production induced by growth arrest-specific protein 6 (GAS6) in C-type lectin-like receptor NKG2D-activated natural killer (NK) cells. Adoptive transfer of NK cells pre-incubated with LDC-1267 decreases tumor growth but not metastasis in a B16/F10 murine melanoma model. LDC-1267 (20 mg/kg, i.p.) reduces the number of metastases in B16/F10 murine melanoma and 4T1 murine mammary carcinoma models in an NK cell-dependent manner.
LDC1267 is a potent and selective TAM kinase inhibitor. LDC1267 displays lower activity against Met, Aurora B, Lck, Src, and CDK8. LDC1267 markedly reduced murine mammary cancer and melanoma metastases dependent on NK cells. The TAM tyrosine kinase receptors Tyro3, Axl and Mer (also known as Mertk) were identified as ubiquitylation substrates for Cbl-b. Treatment of wild-type NK cells with a newly developed small molecule TAM kinase inhibitor conferred therapeutic potential, efficiently enhancing anti-metastatic NK cell activity in vivo.
Brand Name: Vulcanchem
CAS No.: 1361030-48-9
VCID: VC0532663
InChI: InChI=1S/C30H26F2N4O5/c1-5-40-28-16-36(23-8-6-18(31)12-17(23)2)35-29(28)30(37)34-19-7-9-25(21(32)13-19)41-24-10-11-33-22-15-27(39-4)26(38-3)14-20(22)24/h6-16H,5H2,1-4H3,(H,34,37)
SMILES: CCOC1=CN(N=C1C(=O)NC2=CC(=C(C=C2)OC3=C4C=C(C(=CC4=NC=C3)OC)OC)F)C5=C(C=C(C=C5)F)C
Molecular Formula: C30H26F2N4O5
Molecular Weight: 560.56

LDC1267

CAS No.: 1361030-48-9

Cat. No.: VC0532663

Molecular Formula: C30H26F2N4O5

Molecular Weight: 560.56

Purity: >98% (or refer to the Certificate of Analysis)

* For research use only. Not for human or veterinary use.

LDC1267 - 1361030-48-9

Specification

Description LDC-1267 is a TAM family kinase inhibitor (IC50s = 5, 8, and 29 nM for Mer, Tyro3, and Axl, respectively). It is selective for TAM family kinases over a panel of 456 kinases at 1 μM, but does inhibit Met, Aurora B, LCK, and Src (IC50s = 35, 36, 51, and 338 nM, respectively). It inhibits suppression of proliferation and IFN-γ production induced by growth arrest-specific protein 6 (GAS6) in C-type lectin-like receptor NKG2D-activated natural killer (NK) cells. Adoptive transfer of NK cells pre-incubated with LDC-1267 decreases tumor growth but not metastasis in a B16/F10 murine melanoma model. LDC-1267 (20 mg/kg, i.p.) reduces the number of metastases in B16/F10 murine melanoma and 4T1 murine mammary carcinoma models in an NK cell-dependent manner.
LDC1267 is a potent and selective TAM kinase inhibitor. LDC1267 displays lower activity against Met, Aurora B, Lck, Src, and CDK8. LDC1267 markedly reduced murine mammary cancer and melanoma metastases dependent on NK cells. The TAM tyrosine kinase receptors Tyro3, Axl and Mer (also known as Mertk) were identified as ubiquitylation substrates for Cbl-b. Treatment of wild-type NK cells with a newly developed small molecule TAM kinase inhibitor conferred therapeutic potential, efficiently enhancing anti-metastatic NK cell activity in vivo.
CAS No. 1361030-48-9
Molecular Formula C30H26F2N4O5
Molecular Weight 560.56
IUPAC Name N-[4-(6,7-dimethoxyquinolin-4-yl)oxy-3-fluorophenyl]-4-ethoxy-1-(4-fluoro-2-methylphenyl)pyrazole-3-carboxamide
Standard InChI InChI=1S/C30H26F2N4O5/c1-5-40-28-16-36(23-8-6-18(31)12-17(23)2)35-29(28)30(37)34-19-7-9-25(21(32)13-19)41-24-10-11-33-22-15-27(39-4)26(38-3)14-20(22)24/h6-16H,5H2,1-4H3,(H,34,37)
Standard InChI Key ISPBCAXOSOLFME-UHFFFAOYSA-N
SMILES CCOC1=CN(N=C1C(=O)NC2=CC(=C(C=C2)OC3=C4C=C(C(=CC4=NC=C3)OC)OC)F)C5=C(C=C(C=C5)F)C
Appearance Solid powder

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